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Foreword

This guide serves as a comprehensive technical resource on 2-Cyclooctyl-ethylamine
(molecular weight: 155.28 g/mol ), a primary amine with emerging interest in neurochemistry
and organic synthesis. As a Senior Application Scientist, the following sections are structured to
provide not just a compilation of data, but an integrated understanding of the molecule's
synthesis, characterization, biological implications, and safe handling. The narrative
emphasizes the causality behind experimental choices, ensuring that the presented protocols
are not merely instructional but also educational.

Molecular Profile and Physicochemical Properties

2-Cyclooctyl-ethylamine, with the CAS number 4744-94-9, is an organic compound featuring
a cyclooctyl ring bonded to an ethylamine moiety.[1] This structure imparts a unique
combination of lipophilicity from the cyclooctyl group and reactivity from the primary amine.

Table 1: Physicochemical Properties of 2-Cyclooctyl-ethylamine
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Property Value Source
Molecular Formula C1oH21N [1]
Molecular Weight 155.28 g/mol [1]
CAS Number 4744-94-9 [1]
Boiling Point 116-117 °C (at 23 Torr) [1]
Density (Predicted) 0.847 £ 0.06 g/cm3 [1]
pKa (Predicted) 10.52 £+ 0.10 [1]
Physical Form Solid [1]

Synthesis of 2-Cyclooctyl-ethylamine

While specific, detailed protocols for the synthesis of 2-Cyclooctyl-ethylamine are not
extensively documented in publicly available literature, a logical and efficient synthetic route
can be devised based on established organic chemistry principles. The most plausible
approach involves the reduction of a suitable precursor, such as 2-cyclooctylacetonitrile or 2-
cyclooctylacetamide.

Proposed Synthetic Pathway: Reduction of 2-
Cyclooctylacetonitrile

This two-step pathway begins with the synthesis of the nitrile precursor followed by its
reduction to the target primary amine.
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Step 1: Synthesis of 2-Cyclooctylacetonitrile
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Caption: Proposed two-step synthesis of 2-Cyclooctyl-ethylamine.

Detailed Experimental Protocol (Proposed)

Step 1: Synthesis of 2-Cyclooctylacetonitrile

e Rationale: This step involves a nucleophilic substitution reaction where the cyanide ion
displaces a halide from cyclooctyl halide. The choice of a polar aprotic solvent like DMSO
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accelerates the SN2 reaction.

e Procedure:

o To a stirred solution of sodium cyanide (1.1 equivalents) in dimethyl sulfoxide (DMSO),
add cyclooctyl bromide (1.0 equivalent) dropwise at room temperature.

o Heat the reaction mixture to 50-60 °C and monitor the reaction progress by Gas
Chromatography (GC).

o Upon completion, cool the mixture to room temperature and pour it into a mixture of ice
and water.

o Extract the aqueous layer with diethyl ether (3 x volumes).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield crude 2-cyclooctylacetonitrile.

o Purify the crude product by vacuum distillation.

Step 2: Reduction of 2-Cyclooctylacetonitrile to 2-Cyclooctyl-ethylamine

o Rationale: Lithium aluminum hydride (LiAlH4) is a powerful reducing agent capable of
converting nitriles to primary amines.[2][3] The reaction is performed in an anhydrous ether
to prevent quenching of the reactive hydride.

e Procedure:

o To a suspension of LiAlHa4 (1.5 equivalents) in anhydrous tetrahydrofuran (THF) under an
inert atmosphere (e.g., argon), add a solution of 2-cyclooctylacetonitrile (1.0 equivalent) in
anhydrous THF dropwise at 0 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 4-6 hours, monitoring by Thin Layer Chromatography (TLC) or GC.

o Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH4 by the sequential
dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more
water (Fieser workup).
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o Filter the resulting aluminum salts and wash the filter cake with THF.

o Combine the filtrate and washings, and concentrate under reduced pressure to obtain the
crude 2-Cyclooctyl-ethylamine.

o Purify the product by vacuum distillation.

Analytical Characterization

Definitive characterization of 2-Cyclooctyl-ethylamine requires a combination of
spectroscopic and chromatographic techniques. While specific spectral data for this compound
is not readily available in the public domain, the expected data can be predicted based on its

structure and data from analogous compounds.

Table 2: Predicted Analytical Data for 2-Cyclooctyl-ethylamine
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Technique

Expected Observations

1H NMR

Multiplets in the range of 1.2-1.8 ppm
corresponding to the cyclooctyl protons. A triplet
around 2.7 ppm for the -CHz- group adjacent to
the amine, and a triplet around 1.4 ppm for the
other -CH2- group of the ethyl chain. A broad

singlet for the -NH2 protons.

13C NMR

Multiple signals in the aliphatic region (25-45
ppm) for the cyclooctyl carbons. A signal around
40-45 ppm for the carbon adjacent to the
nitrogen and another aliphatic signal for the

other ethyl carbon.[4]

Mass Spectrometry (EI)

A molecular ion peak (M*) at m/z 155. The
fragmentation pattern would likely show losses
of small neutral molecules such as ethylene
(m/z 28) and characteristic fragments from the

cyclooctyl ring.[5]

A single peak with a mass spectrum

corresponding to the pure compound. The

GC-MS S .
retention time will depend on the column and
conditions used.[6][7]
As a primary amine, it will likely require

HPLC derivatization for sensitive UV or fluorescence

detection.[8][9]

Biological Activity and Pharmacological Profile

The pharmacological properties of 2-Cyclooctyl-ethylamine are not well-documented.

However, research on the closely related compound, 2-cyclooctyl-2-hydroxyethylamine,

provides valuable insights into its potential biological effects.

Effects on Epinephrine Levels
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A study on 2-cyclooctyl-2-hydroxyethylamine demonstrated that intraperitoneal administration
in rats led to dose-related reductions in epinephrine concentrations in the hypothalamus and
brainstem. This suggests that these compounds may interfere with central epinephrine
biosynthesis. This alteration in central adrenergic pathways was linked to hyperglycemia,
indicating a potential role in modulating glucose metabolism through neurochemical
mechanisms.

Potential Mechanism of Action

The observed effects on epinephrine levels suggest that 2-Cyclooctyl-ethylamine and its
analogs may interact with enzymes involved in catecholamine synthesis or metabolism, or with
adrenergic receptors themselves. Phenethylamine derivatives are known to interact with a
variety of receptors, including adrenergic and serotonin receptors.[3][10][11] The bulky
cyclooctyl group likely influences the receptor binding profile, potentially conferring selectivity
for certain receptor subtypes.

2-Cyclooctyl-ethylamine

Central Nervous System
(Hypothalamus, Brainstem)

eads to

Altered Epinephrine
Biosynthesis/Metabolism

Modulation of
Adrenergic Signaling

Downstream Physiological
Effects (e.g., Hyperglycemia)
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Caption: Postulated mechanism of action for 2-Cyclooctyl-ethylamine.

Recommended In Vitro Evaluation

To elucidate the pharmacological profile of 2-Cyclooctyl-ethylamine, a systematic in vitro
evaluation is recommended.

Step-by-Step Protocol: Receptor Binding Assay

o Rationale: To determine the affinity of the compound for various receptors, particularly
adrenergic and serotonin receptors, which are common targets for phenethylamines.

e Procedure:

o Prepare cell membranes expressing the target receptors (e.g., 01, 0z, B1, B2, 5-HT1, 5-HT2
subtypes).

o In a multi-well plate, incubate the membranes with a known radiolabeled ligand for the
receptor of interest and varying concentrations of 2-Cyclooctyl-ethylamine.

o After incubation, separate the bound and free radioligand by filtration.
o Quantify the radioactivity on the filters using a scintillation counter.

o Calculate the Ki (inhibition constant) to determine the affinity of 2-Cyclooctyl-ethylamine
for each receptor.

Safety, Handling, and Toxicology

While a specific Safety Data Sheet (SDS) for 2-Cyclooctyl-ethylamine is not readily available,
general precautions for handling primary aliphatic amines should be strictly followed. These
compounds are typically corrosive and can cause severe skin and eye damage.[12][13]

Table 3: General Safety and Handling Precautions
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Aspect

Recommendation

Personal Protective Equipment (PPE)

Chemical-resistant gloves, safety goggles with
side shields, and a lab coat are mandatory.

Work in a well-ventilated fume hood.

Inhalation

Avoid inhaling vapors. May cause respiratory
irritation.[12]

Skin and Eye Contact

Corrosive. Causes burns. In case of contact,
immediately flush with copious amounts of water
for at least 15 minutes and seek medical
attention.[13]

Harmful if swallowed. Do not induce vomiting.

Ingestion _ . . _
Seek immediate medical attention.[13]
Store in a cool, dry, well-ventilated area away
from incompatible substances such as oxidizing
Storage ] ) )
agents and acids. Keep the container tightly
closed.
) Dispose of in accordance with local, state, and
Disposal

federal regulations.

In Vitro Toxicology Assessment

A preliminary assessment of the toxicological profile of 2-Cyclooctyl-ethylamine should be

conducted.

Step-by-Step Protocol: Ames Test for Mutagenicity

o Rationale: The Ames test is a widely used method to assess the mutagenic potential of a

chemical compound by measuring its ability to induce mutations in bacteria.[8][14][15]

e Procedure:

o Use several strains of Salmonella typhimurium that are auxotrophic for histidine.

o Prepare different concentrations of 2-Cyclooctyl-ethylamine.
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o In the presence and absence of a metabolic activation system (S9 mix), incubate the
bacterial strains with the test compound.

o Plate the bacteria on a histidine-free medium.

o After incubation, count the number of revertant colonies (colonies that have regained the
ability to synthesize histidine).

o A significant increase in the number of revertant colonies compared to the control
indicates mutagenic potential.

Conclusion and Future Directions

2-Cyclooctyl-ethylamine is a molecule with intriguing potential, particularly in the realm of
neuropharmacology. Its structural similarity to known bioactive phenethylamines, combined
with the unique properties imparted by the cyclooctyl group, makes it a compelling candidate
for further investigation. The proposed synthetic and analytical protocols in this guide provide a
solid foundation for researchers to produce and characterize this compound. Future research
should focus on a comprehensive evaluation of its pharmacological profile, including receptor
binding affinities, functional activity, and in vivo efficacy in relevant disease models. A thorough
toxicological assessment is also crucial to establish its safety profile for any potential
therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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